Cas no 103761-95-1 (2,5-dihexoxybenzene-1,4-dicarbonyl Chloride)
103761-95-1 structure
Product Name:2,5-dihexoxybenzene-1,4-dicarbonyl Chloride
CAS No:103761-95-1
MF:C20H28Cl2O4
MW:403.339924812317
CID:1138927
PubChem ID:71333063
Update Time:2025-04-20
2,5-dihexoxybenzene-1,4-dicarbonyl Chloride Chemical and Physical Properties
Names and Identifiers
-
- 2,5-dihexoxybenzene-1,4-dicarbonyl Chloride
- 2,5-BIS(HEXYLOXY)BENZENE-1,4-DICARBONYL DICHLORIDE
- 103761-95-1
- SCHEMBL667572
- DTXSID00761386
-
- Inchi: 1S/C20H28Cl2O4/c1-3-5-7-9-11-25-17-13-16(20(22)24)18(14-15(17)19(21)23)26-12-10-8-6-4-2/h13-14H,3-12H2,1-2H3
- InChI Key: VXJWLMDPRGVVHI-UHFFFAOYSA-N
- SMILES: ClC(C1C=C(C(C(=O)Cl)=CC=1OCCCCCC)OCCCCCC)=O
Computed Properties
- Exact Mass: 402.13664
- Monoisotopic Mass: 402.1364648g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- Rotatable Bond Count: 14
- Complexity: 379
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.6
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.6
- LogP: 6.36280
2,5-dihexoxybenzene-1,4-dicarbonyl Chloride Related Literature
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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